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Compound of Interest

Compound Name:
7-Bromoquinoline-2-carboxylic

acid

CAS No.: 1057217-63-6

Cat. No.: B592057

Get Quote

Executive Summary: The "Do Not" List
For immediate reference at the laboratory bench.

DO NOT dispose of down the drain (sink).[1] This compound is toxic to aquatic life and a

halogenated pollutant.

DO NOT dispose of in regular trash. It is a regulated chemical waste.[2]

DO NOT mix with non-halogenated solvents (e.g., Acetone, Methanol) unless necessary.[3]

Once mixed, the entire volume must be treated as expensive halogenated waste.[3]

DO NOT autoclave. Thermal decomposition can release toxic bromide vapors.

Chemical Intelligence & Hazard Profile
To dispose of a chemical safely, you must understand its reactivity and regulatory status. 7-
Bromoquinoline-2-carboxylic acid is a halogenated aromatic acid. Its bromine substituent
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mandates specific incineration protocols to prevent the formation of dioxin-like byproducts or

incomplete combustion.

Identification & Properties
Property Data

Chemical Name 7-Bromoquinoline-2-carboxylic acid

CAS Number 1057217-63-6

Formula C₁₀H₆BrNO₂

Molecular Weight 252.06 g/mol

Physical State Solid (Off-white to pale yellow powder)

Acidity (pKa) ~3-4 (Predicted; carboxylic acid)

Hazard Classification (GHS)
Based on structural analogs and safety data sheets for halogenated quinolines, treat this

compound with the following precautions [1, 2]:

H301: Toxic if swallowed. (High Priority)[4]

H315: Causes skin irritation.[5][6]

H319: Causes serious eye irritation.[5][6]

H335: May cause respiratory irritation.[5][6]

Segregation Logic: The "Halogen Rule"
In waste management, the presence of the bromine atom at position 7 is the deciding factor.

The Rule: Any waste stream containing 7-Bromoquinoline-2-carboxylic acid must be

classified as Halogenated Waste.

Why? Halogenated compounds require higher incineration temperatures (often >1100°C)

and specific scrubbing systems to neutralize acid gases (HBr) generated during combustion.
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Cost Implication: Mixing this compound into a non-halogenated solvent drum (e.g., pure

Acetone waste) reclassifies the entire drum as halogenated, significantly increasing disposal

costs [3].[3]

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Excess Reagent)
Use this for expired shelf product or weighing errors.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.

Labeling: Affix a hazardous waste tag immediately.

Chemical Name: "7-Bromoquinoline-2-carboxylic acid" (No abbreviations).

Hazard Checkbox: Check "Toxic" and "Irritant".

Constituents: "100% Solid".

Transfer: Transfer solid using a disposable spatula. Do not generate dust.[5][6][7][8]

Secondary Containment: Place the closed jar into a secondary bin until pickup.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
Use this for mother liquors, filtrates, or reaction solvents containing the compound.

Segregation: Do not pour into the general "Organic Solvents" carboy. You must use the

"Halogenated Waste" carboy.

Note: Even if the solvent is Methanol (non-halogenated), the solute (7-Bromo...) makes

the solution halogenated.

Compatibility Check: Ensure the waste stream does not contain strong oxidizers or strong

bases, which could react with the carboxylic acid moiety.

Labeling:
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List the solvent (e.g., "95% Dichloromethane").

List the solute: "5% 7-Bromoquinoline-2-carboxylic acid".

pH Check: If the solution is highly acidic (pH < 2) due to the carboxylic acid, consider

notifying your waste handler, though standard halogenated streams can usually accept weak

acids.

Scenario C: Contaminated Debris
Use this for gloves, weigh boats, and paper towels.

Collection: Collect in a clear, 6-mil polyethylene bag or a dedicated solid waste bucket.

Classification: Label as "Solid Debris Contaminated with Halogenated Toxic Material".

Sharps: If needles/syringes were used, they go into a Red Sharps Container, not the trash.

Visual Workflow: Decision Matrix
The following diagram illustrates the logical flow for disposing of this specific compound.
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Waste Generation:
7-Bromoquinoline-2-carboxylic acid
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Figure 1: Decision matrix for segregating 7-Bromoquinoline-2-carboxylic acid waste

streams. Note that all liquid streams default to "Halogenated" due to the bromine content of the

solute.

Emergency Response: Spills
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Because this compound is solid and toxic (H301), dust control is the primary concern during a

spill.

Evacuate & PPE: Clear the immediate area. Wear nitrile gloves (double gloving

recommended), lab coat, and safety goggles. If powder is airborne, use an N95 or P100

respirator.

Containment: Cover the spill with a damp paper towel to prevent dust dispersion. Do not dry

sweep.[1]

Cleanup:

Scoop up the damp material and place it in a hazardous waste jar.

Wipe the surface with a soap/water solution.[4][6][7]

Test the surface pH with litmus paper to ensure all acid is removed.

Disposal: Label the cleanup debris as "Hazardous Waste: Toxic Solid Debris" [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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